4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carbaldehyde

• IUPAC Name: 4-methyl-5,6-dihydroimidazo[1,2-c]triazole-3-carbaldehyde
• InChI: InChI=1S/C6H8N4O/c1-9-2-3-10-6(9)5(4-11)7-8-10/h4H,2-3H2,1H3
• InChI Key: FBBCRHFTSNVSTR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN2C1=C(N=N2)C=O
• Molecular Formula: C6H8N4O
• Molecular Weight: 152.15 g/mol

Description

4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carbaldehyde (4M3C) is a heterocyclic organic compound that is used in the synthesis of pharmaceuticals and other organic compounds. It is a member of the imidazole family and is a versatile building block for the synthesis of a variety of compounds. 4M3C has been studied extensively for its potential applications in medicinal chemistry and biotechnology.

Scientific Research Applications

4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carbaldehyde has been studied extensively for its potential applications in medicinal chemistry and biotechnology. It has been used as a starting material for the synthesis of a variety of pharmaceuticals, including anti-cancer agents, antibiotics, antifungals, and antiviral drugs. Additionally, 4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carbaldehyde has been used to synthesize a variety of organic compounds, such as dyes, catalysts, and polymers.

Mechanism of Action

The mechanism of action of 4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carbaldehyde is not yet fully understood. However, it is believed that the compound acts as a pro-drug, meaning that it is converted into an active form in the body, which then exerts its effects. The active form of 4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carbaldehyde is thought to interact with specific enzymes and/or receptors in the body, which then results in the desired pharmacological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carbaldehyde have not been extensively studied. However, it has been shown to have some anti-inflammatory and anti-cancer effects in laboratory studies. Additionally, it has been shown to have some potential applications in the treatment of neurological disorders, such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carbaldehyde is a versatile building block for the synthesis of a variety of compounds, making it a useful tool for laboratory experiments. It is relatively easy to synthesize and is relatively stable, making it suitable for use in a wide range of laboratory experiments. However, there are some limitations to its use in laboratory experiments, such as its potential toxicity and the need for careful handling.

Future Directions

Given the potential applications of 4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carbaldehyde in medicinal chemistry and biotechnology, there are a number of potential future directions for research. These include further studies into its mechanism of action, its potential applications in the treatment of neurological disorders, and its potential use in the synthesis of new drugs and other organic compounds. Additionally, further research into the safety and efficacy of 4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carbaldehyde in laboratory experiments is needed.

Synthesis Methods

4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carbaldehyde is synthesized through a variety of methods, including the condensation of ethyl acetoacetate with hydrazine and the condensation of 4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole with formaldehyde. The reaction of ethyl acetoacetate and hydrazine produces 4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carbaldehyde in a two-step process, in which the first step involves the reaction of ethyl acetoacetate and hydrazine to form an imidazole derivative, and the second step involves the oxidation of the imidazole derivative to form 4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carbaldehyde. The reaction of 4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole with formaldehyde produces 4-methyl-4H,5H,6H-imidazo[1,2-c][1,2,3]triazole-3-carbaldehyde in a single step.